Cas no 15592-36-6 (b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt)

The compound β-D-Glucopyranose, 1-thio-, 1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt is a thioglucoside derivative featuring a sulfonated butanimidate moiety. Its key structural attributes include a thio-linked glucopyranose core, enhancing stability and reactivity, while the methylsulfonyl and sulfooxy groups contribute to its water solubility and potential as a biochemical intermediate. The monopotassium salt form ensures improved handling and storage stability. This compound is particularly valuable in glycosylation studies and enzymatic research due to its modified sugar backbone and sulfonate functionalities, which may facilitate selective conjugation or serve as a substrate analog in metabolic investigations. Its well-defined structure makes it suitable for precision applications in glycochemistry and pharmaceutical development.
b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt structure
15592-36-6 structure
Product Name:b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt
CAS No:15592-36-6
MF:C11H20KNO11S3
MW:477.56990146637
CID:192981
PubChem ID:23681461
Update Time:2025-07-02

b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt
    • GLUCOCHEIROLIN(RG)
    • β-d-Glucopyranose, 1-thio-, 1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt
    • 3-(Methylsulfonyl)propylglucosinolate potassium salt
    • Glucocheirolin potassium salt
    • beta-d-Glucopyranose, 1-thio-, 1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt
    • Glucocheirolin, poassium salt
    • FS-6788
    • beta-d-Glucopyranose,1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate],monopotassiumsalt
    • Glucocheirolin
    • S4O4DLI36D
    • beta-d-Glucopyranose, 1-thio-, 1-(4-(methylsulfonyl)-N-(sulfooxy)butanimidate), monopotassium salt
    • potassium;[(E)-[4-methylsulfonyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylbutylidene]amino] sulfate
    • EINECS 239-664-3
    • UNII-S4O4DLI36D
    • 15592-36-6
    • 3-(Methylsufonyl)propyl glucosinolate
    • 3-Methylsufonylpropyl glucosinolate
    • 4-methylsulfonylbutylglucosinolate
    • Inchi： 1S/C11H21NO11S3.K/c1-25(17,18)4-2-3-7(12-23-26(19,20)21)24-11-10(16)9(15)8(14)6(5-13)22-11;/h6,8-11,13-16H,2-5H2,1H3,(H,19,20,21);/q;+1/p-1/b12-7+;/t6-,8-,9+,10-,11+;/m1./s1
    • InChI Key： VANCNMMZVVUJJN-YMDACDOVSA-M
    • SMILES： [K+].S(/C(/CCCS(C)(=O)=O)=N/OS(=O)(=O)[O-])[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 476.98400
  • Monoisotopic Mass: 439.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -2.482
  • Topological Polar Surface Area: 242A^2

Experimental Properties

  • PSA: 245.14000
  • LogP: -0.70380

b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt Security Information

  • Storage Condition：2-8°C

b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4143-1 mg
Glucocheirolin
 15592-36-6
1mg
 ￥2835.00 2022-04-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
PHL89685-10MG
b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt
 15592-36-6
10mg
 ¥6104.1 2024-12-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
PHL89685-10MG
15592-36-6
10MG
 ￥5417.42 2023-01-14
TargetMol Chemicals
TN4143-10 mg
Glucocheirolin
 15592-36-6 98%
10mg
 ￥ 3,330 2023-07-11
TargetMol Chemicals
TN4143-1 mL * 10 mM (in DMSO)
Glucocheirolin
 15592-36-6 98%
1 mL * 10 mM (in DMSO)
 ￥ 2320 2023-09-15
TargetMol Chemicals
TN4143-10mg
Glucocheirolin
 15592-36-6
10mg
 ￥ 3330 2024-07-20
PhytoLab
89685-50mg
Glucocheirolin potassium salt
 15592-36-6 ≥ 95.0 %
50mg
 €958.5 2023-10-25
PhytoLab
89685-250mg
Glucocheirolin potassium salt
 15592-36-6 ≥ 95.0 %
250mg
 €4526.25 2023-10-25
PhytoLab
89685-500mg
Glucocheirolin potassium salt
 15592-36-6 ≥ 95.0 %
500mg
 €8520 2023-10-25
PhytoLab
89685-1000mg
Glucocheirolin potassium salt
 15592-36-6 ≥ 95.0 %
1000mg
 €15975 2023-10-25

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15592-36-6 (b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt) Related Products

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